2-(4-Hydroxyphenyl)-4-phenylbicyclo[3.3.1]non-2-en-9-one

• CAS No.: 61078-52-2
• Molecular Formula: C21H20O2
• Molecular Weight: 304.4 g/mol
• IUPAC Name: 2-(4-hydroxyphenyl)-4-phenylbicyclo[3.3.1]non-2-en-9-one
• InChI: InChI=1S/C21H20O2/c22-16-11-9-15(10-12-16)20-13-19(14-5-2-1-3-6-14)17-7-4-8-18(20)21(17)23/h1-3,5-6,9-13,17-19,22H,4,7-8H2
• InChI Key: RFHSIGLLDKEIDE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(C=C(C(C1)C2=O)C3=CC=C(C=C3)O)C4=CC=CC=C4

Description

2-(4-Hydroxyphenyl)-4-phenylbicyclo[331]non-2-en-9-one is a complex organic compound featuring a bicyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Hydroxyphenyl)-4-phenylbicyclo[3.3.1]non-2-en-9-one typically involves multi-step organic reactions. One common method includes the use of a one-pot multi-component reaction strategy, which allows for the efficient formation of the compound under controlled conditions .

Industrial Production Methods

Industrial production methods for this compound are less documented, but they likely involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to ensure high yield and purity, as well as implementing cost-effective and environmentally friendly processes.

Chemical Reactions Analysis

Types of Reactions

2-(4-Hydroxyphenyl)-4-phenylbicyclo[3.3.1]non-2-en-9-one can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions typically involve controlled temperatures and pH levels to ensure the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction could produce alcohols. Substitution reactions can result in a variety of derivatives depending on the substituent introduced.

Scientific Research Applications

2-(4-Hydroxyphenyl)-4-phenylbicyclo[3.3.1]non-2-en-9-one has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Medicine: Research is ongoing to explore its potential therapeutic uses.

Industry: It may be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 2-(4-Hydroxyphenyl)-4-phenylbicyclo[3.3.1]non-2-en-9-one exerts its effects involves interactions with specific molecular targets. These interactions can influence various biochemical pathways, leading to the observed effects. The exact molecular targets and pathways are still under investigation, but they are believed to involve key enzymes and receptors .

Comparison with Similar Compounds

Similar Compounds

Bicyclo[3.3.1]non-2-en-9-one: A simpler bicyclic compound with similar structural features.

9-Borabicyclo[3.3.1]nonane: An organoborane compound used in organic chemistry.

Uniqueness

2-(4-Hydroxyphenyl)-4-phenylbicyclo[33